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diethyl butylmalonate as synthetic intermediate
for pharmaceuticals
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Compound Focus: Diethyl butylmalonate

Cat. No.: S1493477

Physical & Chemical Properties of Diethyl
Butylmalonate

Property Specification

CAS Number 133-08-4 [1]

Molecular Formula  Ci11H200a4 [1]

Molecular Weight 216.27 g/mol [1]

Appearance Clear, colorless liquid [1] [2]

Purity >99% [1] [2]

Boiling Point 235-240 °C [1]

Density 0.983 g/cm3 [1] [3]

Storage Keep in a cool, dry, well-ventilated area away from heat and ignition sources [1].
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Pharmaceutical Applications of Diethyl Butylmalonate

Application Area Role/Function Key Findings/Outcomes

Alzheimer's Disease & Ameliorates cognitive Improved synaptic ultrastructure, reduced

Neurodegeneration deficits and depression neuroinflammation, and enhanced performance
[4]. in behavioral tests (Morris water maze, Y-maze)

in mouse models [4].

Anti-inflammatory Competitive inhibitor of Exerts anti-inflammatory effects by inhibiting
Applications Succinate ROS production [3].
Dehydrogenase (SDH)

3],

Broad Pharmaceutical Key synthetic Serves as an intermediate for antipyretic

Synthesis intermediate [5] [2]. analgesics (e.g., Phenylbutazone) and peptide
deformylase inhibitors to combat drug-resistant
bacteria [5] [1].

Protocol 1: Synthesis of Diethyl Butylmalonate

This catalyst-free method uses ethanol, sodium, diethyl malonate, and bromobutane as raw materials,

providing high yield and purity suitable for pharmaceutical applications [5] [6].

Step-by-Step Procedure

¢ Preparation of Sodium Ethoxide

o In areactor under a nitrogen atmosphere, add 90 g of sodium to 900 g of absolute ethanol [5].

o React at 70-73°C for 12-15 hours [5].

o Stop the nitrogen flow and heat to 80-120°C to remove excess ethanol, obtaining solid sodium
ethoxide [5].

e Formation of Diethyl Malonate Sodium Salt

o Cool the reactor by passing cooling water through its jacket for 30-60 minutes [5].
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o Re-establish a nitrogen atmosphere and slowly add 600 g of diethyl malonate dropwise to the

sodium ethoxide [5].
o After the addition is complete, stop the cooling water and nitrogen flow. The diethyl malonate

sodium salt is formed in situ [5].

o Alkylation to Diethyl Butylmalonate

o Add 590-600 g of bromobutane to the reaction mixture [5].
o Maintain the temperature at 76-84°C for 30-60 minutes to complete the reaction [5].

e Work-up and Purification

o Filtration: Cool the reaction mixture to below 60°C and add water and an aqueous sodium

bromide solution. Filter the mixture [5].

o Solvent Extraction: Add toluene to the filtrate to remove residual water [5].

o Distillation: Remove toluene and other volatile impurities by distillation under reduced
pressure to isolate the pure product, diethyl butylmalonate [5].

o Yield: Approximately 76.5% with a purity of >99.5% [5].

Protocol 2: In Vivo Evaluation for Neurodegenerative
Disease Research

This protocol is adapted from a 2024 study investigating the effects of DBM on cognitive deficits and

depression in a mouse model of Alzheimer's disease [4].

Experimental Workflow

The following diagram outlines the key stages of the in vivo evaluation protocol:
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Key Details

e Animals: 5xFAD transgenic mice (model for Alzheimer's disease) and C57BL/6J control mice [4].
« DBM Administration: 40 mg/kg, administered via intraperitoneal injection, twice a week for 4 weeks
[4].
e Key Outcome Measures:
o Behavior: Improved performance in cognitive and depression tests [4].
o Pathology: Attenuated synaptic and neurite impairment, increased levels of PSD95 and BDNF
proteins, reduced microglia accumulation, and downregulated neuroinflammation in the

hippocampus and amygdala [4].
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Mechanism of Action: Succinate Dehydrogenase
Inhibition

Diethyl butylmalonate functions as a competitive inhibitor of the mitochondrial enzyme Succinate
Dehydrogenase (SDH), which plays a key role in neuroinflammation [4] [3]. The proposed mechanism for its

neuroprotective effects is illustrated below:
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Conclusion

Diethyl butylmalonate is a versatile compound with a well-defined synthetic pathway and emerging
pharmacological significance. Its dual identity as a classic synthetic building block and a modern biological
tool with neuroprotective and anti-inflammatory properties makes it a valuable subject of interest for
researchers in medicinal chemistry and drug development, particularly for neurodegenerative conditions like

Alzheimer's disease.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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